Cas no 1209930-06-2 (3-ethyl-1-(4-phenyloxan-4-yl)methylurea)

• Product Name: 3-ethyl-1-(4-phenyloxan-4-yl)methylurea
• CAS No: 1209930-06-2
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6285686
• PubChem ID: 45561193
• Update Time: 2025-11-06

3-ethyl-1-(4-phenyloxan-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(4-phenyloxan-4-yl)methylurea
• VU0522434-1
• 1209930-06-2
• AKOS024520787
• 3-ethyl-1-[(4-phenyloxan-4-yl)methyl]urea
• 1-ethyl-3-[(4-phenyloxan-4-yl)methyl]urea
• F5831-9375
• 1-ethyl-3-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)urea

• Inchi： 1S/C15H22N2O2/c1-2-16-14(18)17-12-15(8-10-19-11-9-15)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H2,16,17,18)
• InChI Key： VHVFJADMHQZBRV-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(NCC)=O)CC1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-ethyl-1-(4-phenyloxan-4-yl)methylurea

3-ethyl-1-(4-phenyloxan-4-yl)methylurea: An Emerging Compound in Pharmaceutical Research

3-ethyl-1-(4-phenyloxan-4-yl)methylurea, identified by the CAS number 1209930-06-2, is a novel compound that has garnered significant attention in the field of pharmaceutical research. This urea derivative, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. The compound's chemical formula is C₁₆H₂₀N₂O₃, and it possesses a molecular weight of 284.33 g/mol. The structure of 3-ethyl-1-(4-phenyloxan-4-yl)methylurea includes an ethyl group, a phenyl-substituted oxane ring, and a urea functional group, which collectively contribute to its distinct properties and biological activities.

The synthesis of 3-ethyl-1-(4-phenyloxan-4-yl)methylurea involves a multi-step process that typically starts with the reaction of 4-hydroxytetrahydropyran with benzene to form the phenyl-substituted oxane ring. Subsequent steps include the formation of the urea linkage through reactions with appropriate amine and isocyanate derivatives. The precise synthesis route can vary depending on the specific conditions and reagents used, but the overall goal is to achieve high yields and purity levels suitable for pharmaceutical applications.

In recent years, 3-ethyl-1-(4-phenyloxan-4-yl)methylurea has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes 3-ethyl-1-(4-phenyloxan-4-yl)methylurea a promising candidate for the development of targeted therapies.

Beyond its enzymatic inhibition properties, 3-ethyl-1-(4-phenyloxan-4-yl)methylurea has also demonstrated significant anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and Crohn's disease. These findings suggest that the compound may have broad therapeutic applications in managing inflammatory disorders.

The pharmacokinetic profile of 3-ethyl-1-(4-phenyloxan-4-yl)methylurea has been another focus of recent research. Preliminary studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical studies, which is a crucial factor for its potential use in human clinical trials.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 3-ethyl-1-(4 phenyloxan 4 yl)methylurea. These trials are primarily focused on assessing its potential as a treatment for cancer and inflammatory diseases. Early results have been encouraging, with patients showing improved outcomes and minimal adverse effects. However, more extensive studies are needed to fully understand its therapeutic potential and long-term safety profile.

The future prospects for 3 ethyl 1 (4 phenyloxan 4 yl)methylurea are promising. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely to play an increasingly important role in the development of novel drugs for various diseases. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential in advancing this compound from the laboratory to the clinic.

In conclusion, 3 ethyl 1 (4 phenyloxan 4 yl)methylurea, with its unique chemical structure and promising biological activities, represents a significant advancement in pharmaceutical research. Its potential as an inhibitor of key enzymes and anti-inflammatory agent makes it a valuable candidate for further investigation and development. As more data becomes available from ongoing clinical trials, it is expected that this compound will contribute significantly to improving patient outcomes in various therapeutic areas.